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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of CCT251455,
a potent and selective inhibitor of the mitotic kinase Monopolar Spindle 1 (MPS1). MPS1 is a
critical component of the spindle assembly checkpoint (SAC), a key regulatory pathway
ensuring accurate chromosome segregation during cell division.[1][2] Given the overexpression
of MPS1 in various human cancers, it represents a promising target for cancer therapy.[3]

Mechanism of Action and Signaling Pathway

CCT251455 exerts its biological effects by inhibiting the kinase activity of MPS1. This inhibition
disrupts the spindle assembly checkpoint, a crucial cell cycle control mechanism that prevents
the separation of sister chromatids until they are all correctly attached to the mitotic spindle.[1]
[2] In cancer cells, which often exhibit chromosomal instability, the abrogation of the SAC by
CCT251455 |leads to severe chromosome missegregation during mitosis, ultimately triggering
cell death.[4][5]

The spindle assembly checkpoint is a complex signaling pathway. In essence, unattached
kinetochores generate a "wait" signal that leads to the formation of the Mitotic Checkpoint
Complex (MCC). The MCC then inhibits the Anaphase-Promoting Complex/Cyclosome
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(APC/C), a ubiquitin ligase essential for the degradation of proteins that hold sister chromatids
together. By inhibiting MPS1, CCT251455 prevents the generation of this "wait" signal, leading
to premature activation of the APC/C and catastrophic mitotic errors.[6][7]
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Stock Solution Preparation Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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